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Compound of Interest

Compound Name:
4'-Chloro-2',5'-

dimethoxyacetoacetanilide

Cat. No.: B1293927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of

4'-Chloro-2',5'-dimethoxyacetoacetanilide, with a focus on its melting and boiling points. This

document outlines the experimental protocols for these determinations and presents the data in

a clear, structured format for ease of use by professionals in research and development.

Introduction
4'-Chloro-2',5'-dimethoxyacetoacetanilide (CAS No. 4433-79-8) is a white to off-white

crystalline solid.[1] It is a complex organic molecule featuring an acetoacetanilide core with

chloro and dimethoxy substitutions on the aniline ring.[1] This compound serves as a key

intermediate in the synthesis of various organic compounds, including dyes, pigments, and

potentially pharmaceutical agents.[1][2] Accurate knowledge of its physical properties, such as

melting and boiling points, is crucial for its handling, purification, and application in further

synthetic processes.

Physicochemical Data
The quantitative data for 4'-Chloro-2',5'-dimethoxyacetoacetanilide are summarized in the

table below. The melting point is a well-documented experimental value, while the boiling point

is a predicted value, as thermal decomposition may occur before boiling under standard

atmospheric pressure.
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Property Value Data Type

Melting Point 102-104 °C[1][2][3][4] Experimental

106.0 to 110.0 °C[5] Experimental

108 °C[6] Experimental

Boiling Point 432.7 °C at 760 mmHg[1][3] Predicted[2][4]

Molecular Formula C₁₂H₁₄ClNO₄[1] ---

Molecular Weight 271.70 g/mol [1] ---

Appearance
White to light yellow

powder/crystal[1][5]
---

CAS Number 4433-79-8[1] ---

Note: The variation in reported melting point ranges can be attributed to different experimental

conditions and sample purity levels.

Experimental Protocol: Melting Point Determination
The melting point of a solid is a critical indicator of its purity. Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C. The following protocol describes a standard

method for determining the melting point of a solid organic compound like 4'-Chloro-2',5'-
dimethoxyacetoacetanilide using a modern digital melting point apparatus.[7][8]

3.1. Principle The method involves heating a small, powdered sample in a capillary tube at a

controlled rate.[7] The melting point range is the temperature from which the substance first

begins to liquefy to the temperature at which it becomes completely liquid.

3.2. Materials and Apparatus

Sample of 4'-Chloro-2',5'-dimethoxyacetoacetanilide (dry and finely powdered)

Glass capillary tubes (sealed at one end)[9][10]

Digital melting point apparatus (e.g., DigiMelt, Mel-Temp)[8]
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Spatula

Mortar and pestle

3.3. Procedure

Sample Preparation: Ensure the sample is completely dry.[7] Place a small amount of the

compound on a clean, dry surface and crush it into a fine powder using a spatula or mortar

and pestle.[9][10]

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample,

forcing a small amount of the solid into the tube.[8] Tap the sealed end of the tube gently on

a hard surface to compact the sample into a dense column at the bottom.[8] The ideal

sample height is 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.[8]

Rapid Determination (Optional): If the approximate melting point is unknown, perform a quick

determination by setting a high heating rate (e.g., 10-20 °C/min).[8] This provides a rough

estimate of the melting range.

Accurate Determination: Set the starting temperature to about 10-15 °C below the expected

or roughly determined melting point. Set a slow heating ramp rate of 1-2 °C per minute to

ensure thermal equilibrium.[8]

Observation and Recording: Observe the sample through the viewing lens. Record the

temperature at which the first drop of liquid appears (T₁). Continue heating and record the

temperature at which the last solid crystal melts into liquid (T₂). The melting point is reported

as the range T₁ - T₂.

Replicate: For accuracy, allow the apparatus to cool and repeat the measurement with a

fresh sample and capillary tube until consistent values are obtained.[10]

Workflow and Data Visualization
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To ensure clarity and reproducibility, the experimental process for determining the melting point

can be visualized as a logical workflow.

Start

Sample Preparation
(Dry & Powder Sample)

Load Capillary Tube
(2-3 mm height)

Place Tube in Apparatus

Rapid Scan (Optional)
(10-20°C/min)

Accurate Measurement
(1-2°C/min)

Set start temp
~15°C below approx. MP

Observe & Record
(T1: First Drop, T2: All Liquid)

Report Melting Range
(T1 - T2)

End
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Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.

This flowchart illustrates the sequential steps from sample preparation to final data reporting,

providing a clear and logical guide for laboratory professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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